Cas no 2679934-98-4 ((2S,4S)-4-amino-5-(tert-butoxy)-2-fluoro-5-oxopentanoic acid)

• Product Name: (2S,4S)-4-amino-5-(tert-butoxy)-2-fluoro-5-oxopentanoic acid
• CAS No: 2679934-98-4
• MF: C₉H₁₆FNO₄
• MW: 221.226046562195
• CID: 5644254
• PubChem ID: 165912458
• Update Time: 2025-06-30

(2S,4S)-4-amino-5-(tert-butoxy)-2-fluoro-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679934-98-4
• EN300-28274001
• (2S,4S)-4-amino-5-(tert-butoxy)-2-fluoro-5-oxopentanoic acid

• Inchi： 1S/C9H16FNO4/c1-9(2,3)15-8(14)6(11)4-5(10)7(12)13/h5-6H,4,11H2,1-3H3,(H,12,13)/t5-,6-/m0/s1
• InChI Key： OOLJRKYPCSXTKX-WDSKDSINSA-N
• SMILES： F[C@H](C(=O)O)C[C@@H](C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 221.10633615g/mol
• Monoisotopic Mass: 221.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 89.6Ų

Additional information on (2S,4S)-4-amino-5-(tert-butoxy)-2-fluoro-5-oxopentanoic acid

Introduction to (2S,4S)-4-amino-5-(tert-butoxy)-2-fluoro-5-oxopentanoic Acid (CAS No. 2679934-98-4)

(2S,4S)-4-amino-5-(tert-butoxy)-2-fluoro-5-oxopentanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2679934-98-4, represents a critical intermediate in the synthesis of various biologically active molecules. Its chiral center configuration and the presence of multiple functional groups make it a valuable building block for drug development.

The compound's structure consists of a five-carbon chain with an amine group at the fourth position, a fluoro substituent at the second position, and an ester-like functionality at the fifth position. The presence of a tert-butoxy group further enhances its stability and reactivity, making it particularly useful in synthetic chemistry. These structural features contribute to its potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug design due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The fluorine atom in (2S,4S)-4-amino-5-(tert-butoxy)-2-fluoro-5-oxopentanoic acid plays a crucial role in these interactions, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of peptidomimetics and other bioactive peptides. Peptidomimetics are designed to mimic the biological activity of natural peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The chiral configuration of (2S,4S)-4-amino-5-(tert-butoxy)-2-fluoro-5-oxopentanoic acid allows for the precise control of stereochemistry, which is essential for achieving high enantiomeric purity in drug candidates.

Recent studies have highlighted the importance of fluorinated amino acids in the development of antiviral and anticancer agents. The fluoro-substituted amine group in this compound can enhance its interaction with biological targets, leading to improved therapeutic efficacy. Additionally, the tert-butoxy group provides steric hindrance that can protect the molecule from unwanted side reactions, ensuring greater selectivity and potency.

The pharmaceutical industry has been actively exploring new synthetic routes to incorporate fluorinated building blocks into drug candidates. The versatility of (2S,4S)-4-amino-5-(tert-butoxy)-2-fluoro-5-oxopentanoic acid makes it a valuable asset in this endeavor. Its ability to undergo various chemical transformations allows for the creation of diverse molecular architectures, which can be fine-tuned to optimize pharmacological properties.

Moreover, the compound's stability under various conditions makes it suitable for industrial-scale production. This stability is crucial for ensuring consistent quality and performance in pharmaceutical formulations. The combination of its structural features and synthetic utility positions it as a key intermediate in the development of next-generation therapeutics.

In conclusion, (2S,4S)-4-amino-5-(tert-butoxy)-2-fluoro-5-oxopentanoic acid (CAS No. 2679934-98-4) is a highly promising compound with significant potential in pharmaceutical research and development. Its unique structural characteristics and functional groups make it an invaluable tool for synthesizing biologically active molecules. As research continues to uncover new applications for fluorinated compounds, this intermediate will likely play an increasingly important role in drug discovery and development.